Cas no 340736-74-5 (Methyl 4-(5-trifluoromethyl-1,2,4-oxadiazol-3-yl)benzoate)

Methyl 4-(5-trifluoromethyl-1,2,4-oxadiazol-3-yl)benzoate structure
340736-74-5 structure
Product Name:Methyl 4-(5-trifluoromethyl-1,2,4-oxadiazol-3-yl)benzoate
CAS No:340736-74-5
MF:C11H7F3N2O3
MW:272.180093050003
MDL:MFCD28404552
CID:2944512
Update Time:2023-08-10

Methyl 4-(5-trifluoromethyl-1,2,4-oxadiazol-3-yl)benzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-(5-trifluoromethyl-1,2,4-oxadiazol-3-yl)benzoate
    • Methyl 4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]benzoate
    • METHYL 4-(5-(TRIFLUOROMETHYL)-1,2,4-OXADIAZOL-3-YL)BENZOATE
    • trifluoroMethyl-1,2,4-oxadiazol-3-yl)benzoate
    • AMBZ0353
    • BCP32351
    • AM85733
    • Z1150415107
    • 4-(5-Trifluoromethyl-[1,2,4]oxadiazol-3-yl)-benzoic acid methyl ester
    • Methyl 4-(5-trifluoromethyl-1,2,4-oxadiazol-3-yl)benzoate
    • MDL: MFCD28404552
    • Inchi: 1S/C11H7F3N2O3/c1-18-9(17)7-4-2-6(3-5-7)8-15-10(19-16-8)11(12,13)14/h2-5H,1H3
    • InChI Key: PTPCMOCNOKNLTM-UHFFFAOYSA-N
    • SMILES: FC(C1=NC(C2C=CC(C(=O)OC)=CC=2)=NO1)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 330
  • XLogP3: 2.6
  • Topological Polar Surface Area: 65.2

Methyl 4-(5-trifluoromethyl-1,2,4-oxadiazol-3-yl)benzoate Pricemore >>

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